2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol

• Molecular Formula: C11H20O2
• Molecular Weight: 187.29 g/mol
• IUPAC Name: 2-[4-(trideuteriomethoxymethyl)-1-bicyclo[2.2.1]heptanyl]ethanol
• InChI: InChI=1S/C11H20O2/c1-13-9-11-4-2-10(8-11,3-5-11)6-7-12/h12H,2-9H2,1H3/i1D3
• InChI Key: WGSCXWBITZVTKB-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])OCC12CCC(C1)(CC2)CCO
• Canonical SMILES: COCC12CCC(C1)(CC2)CCO

Description

2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol is a deuterated derivative of norbornane-based ethanol. Its structure features a norbornane (bicyclo[2.2.1]heptane) skeleton substituted at the 4-position with a trideuteriomethoxymethyl group (-CH₂OCD₃) and an ethanol (-CH₂CH₂OH) side chain at the 1-position. Extrapolating from this, the ethanol derivative likely has a molecular formula of C₁₁H₁₇D₃O₂ and a molecular weight of ~187.27 g/mol. The deuterium substitution in the methoxy group may enhance metabolic stability compared to non-deuterated analogues, a property often exploited in pharmaceutical and agrochemical research to prolong biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol can be contextualized against related norbornane derivatives and ethanol-containing compounds. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS Number	Key Properties/Notes
2-[4-(Trideuteriomethoxymethyl)norbornan-1-yl]ethanol (Target)	C₁₁H₁₇D₃O₂	~187.27	-CD₃OCH₂-norbornane, -CH₂CH₂OH	Not Available	Deuterated methoxy group enhances metabolic stability; norbornane confers rigidity.
[4-(Trideuteriomethoxymethyl)norbornan-1-yl]methanol	C₁₀H₁₅D₃O₂	173.27	-CD₃OCH₂-norbornane, -CH₂OH	2725774-25-2	Methanol analogue; deuterium substitution reduces metabolic degradation.
[4-(2,2-Dimethoxyethyl)norbornan-1-yl]methanol	C₁₂H₂₂O₃	214.30	-(CH₂OCH₃)₂CH₂-norbornane, -CH₂OH	2725791-04-6	Dimethoxyethyl group increases polarity; higher molecular weight.
[4-(2-Methoxyvinyl)norbornan-1-yl]methanol	C₁₁H₁₈O₂	182.26	-CH₂C(OCH₃)=CH₂-norbornane, -CH₂OH	2891606-53-2	Methoxyvinyl group introduces unsaturation; potential reactivity in synthesis.
2-(4-Methoxyphenyl)ethanol	C₉H₁₂O₂	152.19	-C₆H₄(OCH₃)-, -CH₂CH₂OH	702-23-8	Aromatic ethanol; tyrosinase inhibition reported in analogues (e.g., ).
2-[4-(2-Aminoethoxy)phenyl]ethanol	C₁₀H₁₅NO₂	181.23	-C₆H₄(OCH₂CH₂NH₂)-, -CH₂CH₂OH	Not Available	Aminoethoxy group enhances solubility; isolated from fungal metabolites.

Key Comparative Insights

Structural Rigidity vs. Flexibility: The target compound’s norbornane skeleton imparts steric rigidity, which may influence binding affinity in biological systems or crystallographic behavior . In contrast, aromatic ethanols like 2-(4-Methoxyphenyl)ethanol () exhibit planar aromaticity, enabling π-π interactions but lacking the conformational constraints of bicyclic systems.

Deuterium Effects: The trideuteriomethoxy group (-OCD₃) in the target compound replaces the non-deuterated methoxy (-OCH₃) group in analogues.

Functional Group Diversity :

• Substituents such as dimethoxyethyl () or methoxyvinyl () alter electronic and steric profiles. For example, the dimethoxyethyl group increases oxygen content and hydrophilicity, while the methoxyvinyl group introduces conjugation and reactivity.

Synthetic and Analytical Considerations :

• The use of SHELX programs () for crystallographic refinement highlights the importance of structural characterization for such compounds. Deuterated derivatives may require specialized synthetic routes, such as isotopic labeling during methoxy group synthesis.